molecular formula C11H13ClO B8763647 1-[4-(3-Chloropropyl)phenyl]ethanone CAS No. 91427-06-4

1-[4-(3-Chloropropyl)phenyl]ethanone

Cat. No.: B8763647
CAS No.: 91427-06-4
M. Wt: 196.67 g/mol
InChI Key: QELFPXSQFIOJDM-UHFFFAOYSA-N
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Description

1-[4-(3-Chloropropyl)phenyl]ethanone is a useful research compound. Its molecular formula is C11H13ClO and its molecular weight is 196.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

91427-06-4

Molecular Formula

C11H13ClO

Molecular Weight

196.67 g/mol

IUPAC Name

1-[4-(3-chloropropyl)phenyl]ethanone

InChI

InChI=1S/C11H13ClO/c1-9(13)11-6-4-10(5-7-11)3-2-8-12/h4-7H,2-3,8H2,1H3

InChI Key

QELFPXSQFIOJDM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=C(C=C1)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

84 mL of CH2Cl2 and 14.4 g (1.1 eq.) of aluminum trichloride (AlCl3) are placed in a reactor at 20° C. with stirring. The reaction medium is cooled to −7° C. and 8.5 g (1.1 eq.) of acetyl chloride are then added. The mixture is stirred for 30 minutes and 15 g of 1-chloro-3-phenylpropane are then added at 0° C. At the end of the reaction, the reaction mixture is poured over about 30 minutes with vigorous stirring into 75 mL of 5% hydrochloric acid solution. The mixture is stirred for 1 hour at 10° C., the phases are then separated by settling and the aqueous phase is extracted with CH2Cl2. The organic phases are combined and washed successively with 2N HCl solution, 1N sodium hydroxide solution and water.
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
reactant
Reaction Step Three
Quantity
14.4 g
Type
reactant
Reaction Step Four
Quantity
84 mL
Type
solvent
Reaction Step Four

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